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Compound of Interest

Compound Name: Tetrahydrofuran-3,4-diol

Cat. No.: B1268618 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental procedures for the oxidation of cis-

Tetrahydrofuran-3,4-diol, a versatile building block in organic synthesis. The following

protocols are based on established methods for the oxidation of analogous 1,4-diols and cyclic

ethers, offering pathways to key oxidized derivatives such as lactones and diketones.

Introduction
cis-Tetrahydrofuran-3,4-diol (also known as 1,4-anhydroerythritol) is a readily available chiral

starting material. Its oxidation provides access to a range of functionalized tetrahydrofuran

cores, which are prevalent in numerous natural products and biologically active molecules. The

selective oxidation of one or both hydroxyl groups can yield valuable intermediates for drug

discovery and development. This document outlines two distinct, plausible protocols for the

selective oxidation of this diol.

Potential Oxidation Pathways
The oxidation of cis-Tetrahydrofuran-3,4-diol can be directed to yield different products based

on the choice of oxidizing agent and reaction conditions. The primary alcohol can be

preferentially oxidized to form a lactone, or both secondary alcohols can be oxidized to yield a

diketone.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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